Cas no 1207002-36-5 (6-fluoro-4-[3-(methylsulfanyl)phenyl]-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile)

• Product Name: 6-fluoro-4-[3-(methylsulfanyl)phenyl]-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile
• CAS No: 1207002-36-5
• MF: C₁₆H₁₁FN₂O₂S₂
• MW: 346.399144411087
• CID: 5391401
• Update Time: 2025-05-20

6-fluoro-4-[3-(methylsulfanyl)phenyl]-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4H-1,4-Benzothiazine-2-carbonitrile, 6-fluoro-4-[3-(methylthio)phenyl]-, 1,1-dioxide
• 6-fluoro-4-[3-(methylsulfanyl)phenyl]-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile

• Inchi： 1S/C16H11FN2O2S2/c1-22-13-4-2-3-12(8-13)19-10-14(9-18)23(20,21)16-6-5-11(17)7-15(16)19/h2-8,10H,1H3
• InChI Key： PRKVZHMENFTTKI-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC=C(F)C=C2N(C2=CC=CC(SC)=C2)C=C1C#N

Experimental Properties

• Density: 1.52±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 528.1±50.0 °C(Predicted)
• pka: -9.26±0.40(Predicted)

Additional information on 6-fluoro-4-[3-(methylsulfanyl)phenyl]-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile

Introduction to Compound with CAS No 1207002-36-5 and Product Name: 6-fluoro-4-[3-(methylsulfanyl)phenyl]-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile

The compound identified by the CAS number 1207002-36-5 and the product name 6-fluoro-4-[3-(methylsulfanyl)phenyl]-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a fluoro substituent, a methylsulfanyl group, and a carbonitrile moiety, which collectively contribute to its unique chemical properties and biological activities.

Recent studies have highlighted the importance of fluoroaromatic compounds in medicinal chemistry. The presence of a fluoro atom at the 6-position of the benzothiazine core enhances the metabolic stability and binding affinity of the molecule towards biological targets. This has been particularly observed in the development of antiviral and anticancer agents, where fluorinated compounds often exhibit improved pharmacokinetic profiles. The methylsulfanyl group at the 3-position of the phenyl ring further modulates the electronic properties of the molecule, influencing its interactions with enzymes and receptors.

The 1,1-dioxo functionality in the benzothiazine ring introduces a high electron-withdrawing effect, which can significantly affect the reactivity and binding mode of the compound. This feature has been exploited in various drug design strategies to enhance target specificity. Additionally, the carbonitrile group at the 2-position adds another layer of complexity to the molecule's interactions, potentially influencing both its solubility and bioavailability. These structural elements make 6-fluoro-4-[3-(methylsulfanyl)phenyl]-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile a promising candidate for further investigation in drug discovery.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. Benzothiazine derivatives have emerged as a particularly fruitful class of molecules due to their diverse biological activities. Studies have demonstrated that these compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 6-fluoro-4-[3-(methylsulfanyl)phenyl]-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile aligns well with these trends, making it an attractive scaffold for medicinal chemists.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of each functional group must be meticulously controlled to prevent unwanted side reactions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex heterocyclic core. These methods not only improve efficiency but also allow for greater flexibility in modifying the molecular structure.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses confirm the structural integrity and purity of the compound before it is subjected to biological testing. The biological evaluation often involves screening against various enzyme targets and cell lines to assess its potential therapeutic effects. Preliminary results from these studies suggest that 6-fluoro-4-[3-(methylsulfanyl)phenyl]-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile exhibits promising activity in several key pharmacological pathways.

One particularly exciting area of research is the use of this compound as a lead for developing novel anticancer agents. Cancer is a complex disease that requires targeted therapies to effectively treat different types of tumors. The unique structural features of 6-fluoro-4-[3-(methylsulfanyl)phenyl]-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile make it an ideal candidate for further exploration in this field. Researchers are investigating its ability to inhibit key enzymes involved in tumor growth and metastasis. Initial findings indicate that it may disrupt critical signaling pathways that are essential for cancer cell survival.

Another area where this compound shows promise is in antiviral therapy. Viruses continue to pose significant challenges to global health due to their ability to rapidly mutate and develop resistance to existing treatments. The presence of a fluoro substituent in 6-fluoro-4-[3-(methylsulfanyl)phenyl]-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile enhances its potential as an antiviral agent by improving its ability to interact with viral enzymes. This has led to interest in exploring its efficacy against various viral infections, including those caused by RNA viruses such as influenza and HIV.

The development of new drugs is not only about identifying active compounds but also about understanding how they interact with biological systems at a molecular level. Computational methods play an increasingly important role in this process by allowing researchers to predict how different molecules will behave before they are synthesized and tested experimentally. Molecular docking studies have been used extensively to evaluate how 6-fluoro-4-[3-(methylsulfanyl)phenyl]-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile interacts with target proteins associated with cancer and viral infections.

In conclusion,6-fluoro-4-[3-(methylsulfanyl)phenyl]-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile, identified by CAS number 1207002-36-5, represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive scaffold for further drug development efforts aimed at treating cancer and viral infections.